Cas no 2229268-66-8 (tert-butyl N-4-hydroxy-3-(3-hydroxyazetidin-3-yl)phenylcarbamate)

• Product Name: tert-butyl N-4-hydroxy-3-(3-hydroxyazetidin-3-yl)phenylcarbamate
• CAS No: 2229268-66-8
• MF: C₁₄H₂₀N₂O₄
• MW: 280.319603919983
• CID: 5820808
• PubChem ID: 165639564
• Update Time: 2025-06-09

tert-butyl N-4-hydroxy-3-(3-hydroxyazetidin-3-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-hydroxy-3-(3-hydroxyazetidin-3-yl)phenylcarbamate
• EN300-1872960
• 2229268-66-8
• tert-butyl N-[4-hydroxy-3-(3-hydroxyazetidin-3-yl)phenyl]carbamate

• Inchi： 1S/C14H20N2O4/c1-13(2,3)20-12(18)16-9-4-5-11(17)10(6-9)14(19)7-15-8-14/h4-6,15,17,19H,7-8H2,1-3H3,(H,16,18)
• InChI Key： FQHCMWQEBUHLHW-UHFFFAOYSA-N
• SMILES： OC1(C2C(=CC=C(C=2)NC(=O)OC(C)(C)C)O)CNC1

Computed Properties

• Exact Mass: 280.14230712g/mol
• Monoisotopic Mass: 280.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 90.8Ų

Additional information on tert-butyl N-4-hydroxy-3-(3-hydroxyazetidin-3-yl)phenylcarbamate

Introduction to tert-butyl N-4-hydroxy-3-(3-hydroxyazetidin-3-yl)phenylcarbamate (CAS No. 2229268-66-8)

tert-butyl N-4-hydroxy-3-(3-hydroxyazetidin-3-yl)phenylcarbamate (CAS No. 2229268-66-8) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. The present article aims to provide a comprehensive overview of this compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

The chemical structure of tert-butyl N-4-hydroxy-3-(3-hydroxyazetidin-3-yl)phenylcarbamate is composed of a tert-butyl carbamate group attached to a substituted phenyl ring. The phenyl ring is functionalized with a hydroxyl group at the 4-position and a 3-hydroxyazetidine moiety at the 3-position. This intricate arrangement of functional groups imparts unique chemical and biological properties to the compound, making it an interesting target for various applications.

The synthesis of tert-butyl N-4-hydroxy-3-(3-hydroxyazetidin-3-yl)phenylcarbamate has been reported using several methodologies. One common approach involves the reaction of 4-hydroxy-3-(3-hydroxyazetidin-3-yl)aniline with tert-butyl chloroformate under mild conditions. This method typically yields high purity and good yields, making it suitable for large-scale production. Recent advancements in synthetic chemistry have also explored alternative routes to improve the efficiency and sustainability of the synthesis process.

In terms of biological activities, tert-butyl N-4-hydroxy-3-(3-hydroxyazetidin-3-yl)phenylcarbamate has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes and receptors, which are implicated in several disease pathways. For instance, it has been reported to exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy. Additionally, preliminary data suggest that this compound may have neuroprotective properties, making it a candidate for the treatment of neurodegenerative disorders.

The pharmacological profile of tert-butyl N-4-hydroxy-3-(3-hydroxyazetidin-3-yl)phenylcarbamate has been further elucidated through in vitro and in vivo studies. In cell-based assays, it has been shown to modulate signaling pathways involved in cell proliferation and apoptosis. These findings have implications for its potential use as a therapeutic agent in conditions characterized by aberrant cell growth and survival. Moreover, animal studies have provided insights into its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), which are crucial for assessing its suitability for clinical development.

Recent research has also focused on optimizing the structure of tert-butyl N-4-hydroxy-3-(3-hydroxyazetidin-3-yl)phenylcarbamate to enhance its potency and selectivity. Structure-activity relationship (SAR) studies have identified key structural elements that contribute to its biological activity. For example, modifications to the hydroxyl groups or the azetidine ring have been shown to significantly affect the compound's binding affinity and efficacy. These findings provide valuable guidance for the rational design of more effective derivatives.

In addition to its therapeutic potential, tert-butyl N-4-hydroxy-3-(3-hydroxyazetidin-3-yl)phenylcarbamate has also been explored for its utility as a tool compound in biochemical research. Its ability to selectively interact with specific targets makes it a useful probe for investigating cellular processes and signaling pathways. This application has broadened its relevance beyond drug discovery and into fundamental biological research.

The safety profile of tert-butyl N-4-hydroxy-3-(3-hydroxyazetidin-3-yl)phenylcarbamate is another critical aspect that has been evaluated through preclinical studies. Toxicity assessments have indicated that this compound exhibits favorable safety margins at therapeutically relevant concentrations. However, ongoing research is necessary to fully understand its long-term effects and potential side effects.

In conclusion, tert-butyl N-4-hydroxy-3-(3-hydroxyazetidin-3-yl)phenylcarbamate (CAS No. 2229268-66-8) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent or research tool. Continued efforts in optimizing its properties and evaluating its safety will be essential for realizing its full potential in clinical settings.